Cas no 88194-17-6 (1,4,7-Thiadiazonine, octahydro-)

• Product Name: 1,4,7-Thiadiazonine, octahydro-
• CAS No: 88194-17-6
• MF: C₆H₁₄N₂S
• MW: 146.253759860992
• CID: 641516
• PubChem ID: 15302553
• Update Time: 2025-04-19

1,4,7-Thiadiazonine, octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Thiadiazonine, octahydro-
• 1,4,7-thiadiazonane
• 88194-17-6
• DTXSID70571151
• 1-thia-4,7-diazacyclononane
• AKOS006350490
• SCHEMBL1781384

• Inchi： 1S/C6H14N2S/c1-2-8-4-6-9-5-3-7-1/h7-8H,1-6H2
• InChI Key： CIBAIKDMTBNPNQ-UHFFFAOYSA-N
• SMILES： S1CCNCCNCC1

Computed Properties

• Exact Mass: 146.08776963g/mol
• Monoisotopic Mass: 146.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 60.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines